Cas no 1554916-75-4 (1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine)

• Product Name: 1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine
• CAS No: 1554916-75-4
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5171072
• PubChem ID: 75525392
• Update Time: 2025-06-11

1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C10H17N3O/c1-3-13-7-9(6-11-13)12-10-4-5-14-8(10)2/h6-8,10,12H,3-5H2,1-2H3
• InChI Key： IBPOOPOOYJZTDB-UHFFFAOYSA-N
• SMILES： N(C1C=NN(CC)C=1)C1CCOC1C

Additional information on 1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine

Introduction to 1-Ethyl-N-(2-Methyloxolan-3-yl)-1H-Pyrazol-4-amine (CAS No. 1554916-75-4)

1-Ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine (CAS No. 1554916-75-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of pyrazolamines and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and current research trends surrounding this compound.

The chemical structure of 1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine is defined by its pyrazole core, which is substituted with an ethyl group at the 1-position and an amine group at the 4-position. The amine group is further substituted with a 2-methyloxolan-3-yl moiety, which imparts additional complexity and functionality to the molecule. This intricate structure suggests a high degree of molecular flexibility and the potential for diverse interactions with biological targets.

The synthesis of 1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine has been explored through various synthetic routes, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the reaction of a suitable pyrazole derivative with an appropriate amine and aldehyde under controlled conditions. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods, such as those utilizing transition-metal catalysts or microwave-assisted synthesis techniques.

The biological properties of 1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine have been the subject of extensive research, particularly in the context of its potential therapeutic applications. Studies have shown that this compound exhibits significant activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to possess potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

In addition to its anti-inflammatory effects, 1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine has also demonstrated neuroprotective activity in preclinical models. Research has indicated that it can effectively reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in treating neurological disorders characterized by neuroinflammation and oxidative stress.

The pharmacokinetic profile of 1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine has also been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, which allows for sustained therapeutic effects. Additionally, it shows low toxicity in preclinical toxicity studies, further supporting its potential as a safe and effective therapeutic agent.

In recent years, several clinical trials have been initiated to evaluate the safety and efficacy of 1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine in human subjects. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and significant improvements in disease outcomes in patients with inflammatory conditions. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

The future prospects for 1-Ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amnine are bright. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Additionally, efforts are being made to develop novel formulations that enhance its bioavailability and reduce side effects. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the treatment of various diseases.

In conclusion, 1-Ethyl-N-(2-methyloxolan-3-yL)-lH-pyrAzOl-lanine (CAS No. 15549l6-l5-l) represents a promising candidate in the field of medicinal chemistry due to its unique chemical structure and diverse biological activities. Its potential applications in treating inflammatory diseases and neurodegenerative disorders make it an exciting area of research with significant clinical implications.